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Compound Name: Acremine I

Cat. No.: B15560488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acremine A is a naturally occurring meroterpenoid, a class of chemical compounds with a

mixed biosynthetic origin, exhibiting both polyketide and terpenoid features. It was first isolated

from the endophytic fungus Acremonium byssoides (strain A20), which was found living on the

sporangiophores of Plasmopara viticola, the causative agent of downy mildew in grapevines.

Acremine A, along with its congeners, has garnered interest due to its potential antifungal

properties. This technical guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and biological activity of Acremine A, based on currently available

scientific literature.

Chemical Structure and Physicochemical Properties
Acremine A is a member of the cyclohexenone class of organic compounds. Its chemical

structure is characterized by a highly substituted cyclohexenone core linked to a prenyl-derived

side chain.

IUPAC Name: (4S,6R)-4,6-dihydroxy-3-[(E)-3-hydroxy-3-methylbut-1-enyl]-6-methylcyclohex-2-

en-1-one

Molecular Formula: C₁₂H₁₈O₄
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Table 1: Physicochemical and Computed Properties of Acremine A

Property Value Source

Molecular Weight 226.27 g/mol PubChem

Exact Mass 226.12050905 Da PubChem

XLogP3 -0.7 PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 3 PubChem

Topological Polar Surface Area 77.8 Å² PubChem

Heavy Atom Count 16 PubChem

Complexity 354 PubChem

Isolation and Synthesis
Isolation from Acremonium byssoides
Acremine A is a secondary metabolite produced by the fungus Acremonium byssoides. The

general workflow for its isolation from fungal cultures is depicted below.
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Fungal Culture and Fermentation

Extraction and Purification

Culture of Acremonium byssoides (strain A20) on agar medium

Incubation to allow for fungal growth and metabolite production

Extraction of the culture medium with an organic solvent (e.g., Ethyl Acetate/Methanol)

Concentration of the crude extract

Chromatographic separation (e.g., silica gel column chromatography)

Further purification to yield pure Acremine A
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Synthesis of Acremine F

Synthesis of Acremine A

meta-cresol

Birch Reduction

Enantioselective Dihydroxylation

Diol Protection

Saegusa Oxidation

Acremine F

Chemoselective Oxidation of C1-allylic alcohol with IBX

Acremine A

Click to download full resolution via product page
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To cite this document: BenchChem. [Acremine A: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560488#what-is-the-chemical-structure-of-
acremine-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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